![molecular formula C25H23N3O4S2 B2664857 N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-methyl-3-(morpholin-4-ylsulfonyl)benzamide CAS No. 941000-05-1](/img/structure/B2664857.png)
N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-methyl-3-(morpholin-4-ylsulfonyl)benzamide
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Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of molecules were synthesized in high yields by direct coupling of 2-aminobenzothiazole with carboxylic acids under the catalysis of 1-hydroxybenzotriazole (HOBt) and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride (EDCl) .Scientific Research Applications
Synthesis and Biological Screening
Several studies have synthesized derivatives of benzothiazoles, exploring their biological and pharmacological properties. For example, Patel et al. (2009) conducted a study on fluoro-substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities (Patel et al., 2009). This demonstrates the compound's versatility in pharmacological research.
Anticancer Evaluation
The design and synthesis of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been evaluated for anticancer activity against multiple cancer cell lines, showing promising results compared to reference drugs (Ravinaik et al., 2021).
Antifungal and Anticonvulsant Properties
N-Benzoyl-N'-dialkylthiourea derivatives and their Co(III) complexes have been studied for antifungal activity against pathogens responsible for plant diseases, indicating potential agricultural applications (Zhou Weiqun et al., 2005). Additionally, compounds with benzothiazole moieties have been synthesized and evaluated for their anticonvulsant potential, showing significant activity in preclinical models (Khokra et al., 2019).
Diuretic Activity
The synthesis of biphenyl benzothiazole-2-carboxamide derivatives has been explored for in vivo diuretic activity, highlighting the compound's role in developing new therapeutic agents (Yar & Zaheen Hasan Ansari, 2009).
Chemical Structure Analysis
Studies on the structural and spectral analysis of related compounds, such as mannich bases of benzothiazole, offer insights into the chemical properties and potential applications of these molecules in material science and chemistry (Franklin et al., 2011).
Properties
IUPAC Name |
N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-methyl-3-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O4S2/c1-17-6-7-19(16-23(17)34(30,31)28-12-14-32-15-13-28)24(29)26-20-10-8-18(9-11-20)25-27-21-4-2-3-5-22(21)33-25/h2-11,16H,12-15H2,1H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDTOPSBVNZMCCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3)S(=O)(=O)N5CCOCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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